Cas no 87498-87-1 (Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-)

• Product Name: Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-
• CAS No: 87498-87-1
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 655677
• PubChem ID: 13827808
• Update Time: 2025-04-19

Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-
• 1,3,5-tris(2-isocyanatopropan-2-yl)benzene
• 87498-87-1
• DTXSID80550634
• SCHEMBL10501362

• Inchi： 1S/C18H21N3O3/c1-16(2,19-10-22)13-7-14(17(3,4)20-11-23)9-15(8-13)18(5,6)21-12-24/h7-9H,1-6H3
• InChI Key： JYEFXLLEDLBLOB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=C(C=C(C=1)C(C)(C)N=C=O)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 88.3Ų